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Cat. No.: S11172427

Get Quote

The following table summarizes the known hazard information for Diethyl Phosphate from a Safety Data

Sheet (SDS) [1]:

Property Description

Hazard Classification Causes skin irritation (Category 2), serious eye irritation (Category 2), and
may cause respiratory irritation (Specific Target Organ Toxicity - Single

Exposure, Category 3) [1].

Signal Word Warning [1]

Form Liquid [1]

Personal Protective
Equipment (PPE)

Wear chemical impermeable gloves, tightly fitting safety goggles, and

fire/flame resistant impervious clothing [1].

First Aid for Chemical Skin Exposure

Since the SDS does not provide detailed first-aid measures, the following are the universally recommended

steps for handling chemical skin exposure, as advised by major health organizations [2] [3] [4].

Immediate First Aid Steps
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Protect Yourself: First, put on gloves to avoid exposing yourself to the chemical [2] [3].

Remove Contamination: Quickly and carefully brush off any dry chemical if present. Immediately
remove any contaminated clothing, shoes, socks, or jewelry. Do not try to remove anything that is

stuck to the skin [2] [4].
Rinse Immediately: Rinse the affected skin with a large amount of cool, flowing water for at least
20 minutes. Using a shower or hose is ideal. Continue rinsing even if the chemical seems to have
been removed [2] [4].

Seek Medical Attention: Get medical help if irritation occurs and persists [1]. For any severe burn
(deep, larger than 3 inches, or on hands, feet, face, groin, or major joints), call for emergency
medical help immediately [2].

Important Considerations

Chemical Container: If you seek medical help, take the chemical container or its label with you so
medical professionals can identify the substance [2] [3].

Poison Control Center: You can call the Poison Control Center for expert advice. In the United
States, the number is 1-800-222-1222 [2] [3].

The diagram below summarizes the emergency response workflow for a diethyl phosphate skin exposure:
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Diethyl Phosphate
Skin Exposure

Protect Yourself & Victim
Wear gloves. Move to well-ventilated area.

Remove Contamination
Brush off dry material.

Remove contaminated clothing/jewelry.

Rinse Skin Immediately
Use cool, running water for at least 20 minutes.

Cover Burn
Loosely use sterile dressing or clean cloth.

Seek Medical Help
Call EMS for major burns. Provide SDS if available.

While Waiting for Help:
Check for signs of shock.

Keep victim warm and calm.

Click to download full resolution via product page

Key Safety Precautions for the Lab

To prevent exposure, always adhere to the following safety practices when handling diethyl phosphate [1]:
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Work in a well-ventilated area, such as a fume hood.

Avoid breathing mists or vapors.
Wear the appropriate PPE as listed in the hazard table above.

Avoid all sources of ignition as the liquid is flammable (Flash point: 74.9°C) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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